Cas no 3378-01-6 (Propanedioic acid,2-acetyl-2-ethyl-, 1,3-diethyl ester)

• Product Name: Propanedioic acid,2-acetyl-2-ethyl-, 1,3-diethyl ester
• CAS No: 3378-01-6
• MF: C₁₁H₁₈O₅
• MW: 230.257624149323
• CID: 295470
• PubChem ID: 13467795
• Update Time: 2025-04-19

Propanedioic acid,2-acetyl-2-ethyl-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-acetyl-2-ethyl-, 1,3-diethyl ester
• Diethyl 2-acetyl-2-ethyl malonate
• Malonicacid, acetylethyl-, diethyl ester (7CI,8CI)
• Propanedioic acid, acetylethyl-,diethyl ester (9CI)
• Diethyl butyryl-propanedioate
• DTXSID10541595
• Diethyl 2-butyrylmalonate
• Diethyl butanoylpropanedioate
• AKOS010951818
• 3378-01-6
• 21633-79-4
• diethyl 2-butanoylpropanedioate

• Inchi： 1S/C11H18O5/c1-4-7-8(12)9(10(13)15-5-2)11(14)16-6-3/h9H,4-7H2,1-3H3
• InChI Key： BGYRVXQQKUXYFP-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)C(CCC)=O)=O

Computed Properties

• Exact Mass: 230.11542367g/mol
• Monoisotopic Mass: 230.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 69.7Ų